Cas no 1211476-29-7 (N-benzyl-N-butylglycine)

• Product Name: N-benzyl-N-butylglycine
• CAS No: 1211476-29-7
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5048712
• Update Time: 2025-05-20

N-benzyl-N-butylglycine Chemical and Physical Properties

Names and Identifiers

• 2-[benzyl(butyl)amino]acetic acid
• N-benzyl-N-butylglycine
• ADAL1038174

• Inchi： 1S/C13H19NO2/c1-2-3-9-14(11-13(15)16)10-12-7-5-4-6-8-12/h4-8H,2-3,9-11H2,1H3,(H,15,16)
• InChI Key： HKIUIZBMDJIKGK-UHFFFAOYSA-N
• SMILES： OC(CN(CC1C=CC=CC=1)CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 200
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-benzyl-N-butylglycine

N-Benzyloxycarbonyl-N-Butylglycine: A Comprehensive Overview

N-Benzyloxycarbonyl-N-butylglycine, also known as N-benzyl-N-butylglycine and identified by the CAS number 1211476-29-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development and industrial processes. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements associated with N-benzyl-N-butylglycine.

The molecular structure of N-benzyl-N-butylglycine comprises a glycine backbone with two substituted groups: a benzyl group attached to the nitrogen atom and a butyl group also attached to the same nitrogen. This substitution pattern imparts unique chemical properties to the molecule, making it versatile for various applications. The glycine backbone serves as a simple yet effective platform for further functionalization, enabling researchers to explore its potential in diverse contexts.

Recent studies have highlighted the importance of N-benzyl-N-butylglycine in drug design, particularly in the development of bioactive compounds. Researchers have investigated its role as a building block for peptide synthesis, where its stability and reactivity make it an ideal candidate for constructing complex molecular architectures. Moreover, the compound has been explored for its potential in medicinal chemistry, where it serves as a precursor for bioisosteric replacements in drug molecules.

In terms of synthesis, several methods have been reported for the preparation of N-benzyl-N-butylglycine. One common approach involves the alkylation of glycine with benzyl bromide and butyl bromide under basic conditions. This method is straightforward and yields high purity products when optimized. Alternatively, more advanced techniques such as microwave-assisted synthesis have been employed to enhance reaction efficiency and reduce production time.

The biological activity of N-benzyl-N-butylglycine has been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes, making it a promising lead compound for drug discovery. Additionally, its ability to modulate cellular signaling pathways has been investigated, with encouraging results suggesting potential applications in the treatment of inflammatory diseases and neurodegenerative disorders.

From an environmental standpoint, the ecological impact of N-benzyl-N-butylglycine has also been scrutinized. Research indicates that the compound is biodegradable under specific conditions, which is reassuring from a sustainability perspective. However, further studies are required to fully understand its long-term environmental effects and ensure its safe use in industrial settings.

In conclusion, N-benzyl-N-butylglycine stands out as a multifaceted compound with immense potential across various scientific domains. Its structural versatility, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research endeavors. As ongoing studies continue to unravel its properties and capabilities, we can anticipate even more innovative uses for this remarkable compound.